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Compound of Interest

(3-Aminophenyl)
Compound Name: _
(morpholino)methanone

Cat. No.: B171742

Technical Support Center: (3-Aminophenyl)
(morpholino)methanone

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability, storage, and handling of (3-Aminophenyl)
(morpholino)methanone (CAS: 104775-65-7).

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (3-Aminophenyl)
(morpholino)methanone?

Al: There are differing recommendations for the storage of (3-Aminophenyl)
(morpholino)methanone. Some suppliers suggest storage at room temperature, while others
recommend refrigeration at 2-8°C[1][2][3]. For long-term storage, it is best practice to keep the
compound in a tightly sealed container in a dark, inert atmosphere at 2-8°C to ensure
maximum stability and prevent degradation[4]. Always refer to the certificate of analysis or the
product datasheet provided by the supplier for specific storage instructions.

Q2: What is the typical appearance of this compound?

A2: (3-Aminophenyl)(morpholino)methanone is typically a white to yellow or dark yellow
powder or crystalline solid[4]. A significant color change may indicate degradation.
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Q3: What are the primary safety concerns when handling this compound?

A3: This compound is classified as hazardous. It may be harmful if swallowed or inhaled, can
cause skin irritation, and leads to serious eye irritation[1][5][6]. It may also cause respiratory
irritation[1][5][6]. Standard laboratory safety protocols should be strictly followed.

Q4: What personal protective equipment (PPE) should be used when working with (3-
Aminophenyl)(morpholino)methanone?

A4: When handling this compound, it is mandatory to wear appropriate PPE, including safety
glasses or goggles, a lab coat, and chemical-resistant gloves. All weighing and handling of the
solid material should be performed in a well-ventilated area or a chemical fume hood to avoid
inhaling dust[1][4][5].

Q5: Is this compound stable under normal laboratory conditions?

A5: The product is expected to be chemically stable under standard ambient conditions at room
temperature. However, to preserve its purity over time, especially for use in sensitive assays or
synthesis, long-term storage at recommended refrigerated and dry conditions is advised.

Troubleshooting Guide
Problem: My compound has darkened in color since | received it. Is it still usable?

o Possible Cause: Color change can be an indicator of degradation due to oxidation, moisture,
or exposure to light.

e Solution:

o Assess Purity: Before use, it is highly recommended to re-analyze the compound's purity
via methods like HPLC, LC-MS, or NMR to quantify the extent of degradation.

o Small-Scale Test: If re-analysis is not possible, perform a small-scale pilot experiment to
determine if the material still provides the expected outcome.

o Preventative Measures: Ensure the container is purged with an inert gas (like nitrogen or
argon) before sealing and is stored in a dark, dry place at the recommended temperature
(2-8°C).
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Problem: | am observing poor solubility of the compound in my reaction solvent.

¢ Possible Cause: (3-Aminophenyl)(morpholino)methanone, like many organic compounds,
may have limited solubility in certain solvents.

e Solution:
o Consult Datasheet: Check the supplier's technical datasheet for recommended solvents.

o Solubility Testing: Perform small-scale solubility tests with a range of common laboratory
solvents (e.g., DMSO, DMF, DCM, Ethyl Acetate) to find a suitable one.

o Gentle Heating/Sonication: Gently warming the mixture or using an ultrasonic bath can aid
in dissolution. Perform these actions cautiously to avoid thermal degradation.

Problem: My reaction yield is lower than expected or I'm seeing unexpected byproducts.
» Possible Cause: This could be due to impurities in the starting material or its degradation.
e Solution:

o Verify Purity: Confirm the purity of the (3-Aminophenyl)(morpholino)methanone batch
being used. As a key intermediate in pharmaceutical ingredient synthesis, its purity is
critical[7][8].

o Handling Protocol: Review your handling procedure. Ensure the compound was not
unnecessarily exposed to air or moisture, especially if using hygroscopic solvents or
reagents.

o Reaction Conditions: Re-evaluate the reaction conditions (temperature, atmosphere,
reaction time) to ensure they are optimal and that the compound is stable under these
conditions.

Compound Data Summary
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Property Value Reference
CAS Number 104775-65-7 [1][21[3]
Molecular Formula C11H14N202 [1]09]
Molecular Weight ~206.24 g/mol [2][9]

White to yellow powder or
Appearance
crystals

Room Temperature or 2-8°C
Storage Temperature _ [1][2][3]
(Supplier dependent)

Purity Typically 295% [1]

General Experimental Protocol: Handling and
Solubilization

This protocol outlines a general procedure for safely handling and preparing a stock solution of
(3-Aminophenyl)(morpholino)methanone.

e Preparation: Move the sealed container of the compound from storage (e.g., refrigerator) to a
desiccator and allow it to equilibrate to room temperature before opening. This prevents
condensation of atmospheric moisture onto the compound.

o Safety Precautions: Perform all work in a certified chemical fume hood. Wear safety goggles,
a lab coat, and appropriate chemical-resistant gloves.

» Weighing: Tare a suitable vial on an analytical balance. Carefully transfer the desired amount
of the compound into the vial. Avoid creating dust.

» Solubilization: Add the chosen solvent (e.g., DMSO) to the vial using a calibrated pipette.
Vortex or sonicate the mixture at room temperature until the solid is completely dissolved.
Gentle warming may be applied if necessary, but monitor for any color change.

o Storage of Solution: If the stock solution is not for immediate use, blanket the vial with an
inert gas (e.g., argon), seal it tightly, and store it at -20°C or -80°C to maximize stability.
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Visual Workflow
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Caption: Workflow for handling (3-Aminophenyl)(morpholino)methanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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